Cas no 514801-09-3 (3,5-Dimethyl-1-(2-methylbenzyl)-1H-pyrazol-4-amine)
514801-09-3 structure
Product Name:3,5-Dimethyl-1-(2-methylbenzyl)-1H-pyrazol-4-amine
CAS No:514801-09-3
MF:C13H17N3
MW:215.294182538986
MDL:MFCD02055797
CID:1074742
PubChem ID:574226
Update Time:2025-04-20
3,5-Dimethyl-1-(2-methylbenzyl)-1H-pyrazol-4-amine Chemical and Physical Properties
Names and Identifiers
-
- 3,5-Dimethyl-1-(2-methylbenzyl)-1H-pyrazol-4-amine
- 3,5-dimethyl-1-[(2-methylphenyl)methyl]pyrazole-4-ylamine
- AC1LCCF1
- AK-968
- ALBB-002143
- CTK6C2054
- MolPort-000-164-227
- Oprea1_146282
- 3,5-dimethyl-1-(2-methylbenzyl)-1H-pyrazol-4-amine(SALTDATA: FREE)
- 3,5-dimethyl-1-(2-methylbenzyl)-1H-pyrazol-4-ylamine
- 3,5-dimethyl-1-[(2-methylphenyl)methyl]-1h-pyrazol-4-amine
- RIOFETMIRODWFS-UHFFFAOYSA-N
- MFCD02055797
- CS-0281928
- 514801-09-3
- Pyrazol-4-amine, 3,5-dimethyl-1-(2-methylbenzyl)-
- DTXSID10341592
- SCHEMBL16832633
- 3,5-dimethyl-1-[(2-methylphenyl)methyl]pyrazol-4-amine
- AK-968/41018311
- EN300-227657
- 3,5-Dimethyl-1-(2-methyl-benzyl)-1H-pyrazol-4-ylamine
- STK348678
- BBL016115
- DB-424263
- 3,5-Dimethyl-1-(2-methylbenzyl)-1H-pyrazol-4-amine #
- AKOS000220136
- 3,5-Dimethyl-1-(o-tolylmethyl)pyrazol-4-amine
- VS-05148
-
- MDL: MFCD02055797
- Inchi: 1S/C13H17N3/c1-9-6-4-5-7-12(9)8-16-11(3)13(14)10(2)15-16/h4-7H,8,14H2,1-3H3
- InChI Key: RIOFETMIRODWFS-UHFFFAOYSA-N
- SMILES: N1(C(C)=C(C(C)=N1)N)CC1C=CC=CC=1C
Computed Properties
- Exact Mass: 215.142247555g/mol
- Monoisotopic Mass: 215.142247555g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 231
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.3
- Topological Polar Surface Area: 43.8Ų
Experimental Properties
- Density: 1.1±0.1 g/cm3
- Melting Point: NA
- Boiling Point: 389.9±30.0 °C at 760 mmHg
- Flash Point: 189.6±24.6 °C
- Vapor Pressure: 0.0±0.9 mmHg at 25°C
3,5-Dimethyl-1-(2-methylbenzyl)-1H-pyrazol-4-amine Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
3,5-Dimethyl-1-(2-methylbenzyl)-1H-pyrazol-4-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM113925-1g |
3,5-dimethyl-1-(2-methylbenzyl)-1H-pyrazol-4-amine |
514801-09-3 | 95% | 1g |
$240 | 2023-02-16 | |
| Chemenu | CM113925-5g |
3,5-dimethyl-1-(2-methylbenzyl)-1H-pyrazol-4-amine |
514801-09-3 | 95% | 5g |
$720 | 2023-02-16 | |
| Chemenu | CM113925-10g |
3,5-dimethyl-1-(2-methylbenzyl)-1H-pyrazol-4-amine |
514801-09-3 | 95% | 10g |
$1080 | 2023-02-16 | |
| Chemenu | CM113925-1g |
3,5-dimethyl-1-(2-methylbenzyl)-1H-pyrazol-4-amine |
514801-09-3 | 95% | 1g |
$240 | 2021-08-06 | |
| Chemenu | CM113925-5g |
3,5-dimethyl-1-(2-methylbenzyl)-1H-pyrazol-4-amine |
514801-09-3 | 95% | 5g |
$720 | 2021-08-06 | |
| Chemenu | CM113925-10g |
3,5-dimethyl-1-(2-methylbenzyl)-1H-pyrazol-4-amine |
514801-09-3 | 95% | 10g |
$1080 | 2021-08-06 | |
| TRC | D483075-50mg |
3,5-dimethyl-1-(2-methylbenzyl)-1H-pyrazol-4-amine |
514801-09-3 | 50mg |
$ 50.00 | 2022-06-05 | ||
| TRC | D483075-100mg |
3,5-dimethyl-1-(2-methylbenzyl)-1H-pyrazol-4-amine |
514801-09-3 | 100mg |
$ 65.00 | 2022-06-05 | ||
| TRC | D483075-500mg |
3,5-dimethyl-1-(2-methylbenzyl)-1H-pyrazol-4-amine |
514801-09-3 | 500mg |
$ 160.00 | 2022-06-05 | ||
| abcr | AB265968- |
3,5-Dimethyl-1-(2-methylbenzyl)-1H-pyrazol-4-amine; . |
514801-09-3 | €453.20 | 2023-02-05 |
3,5-Dimethyl-1-(2-methylbenzyl)-1H-pyrazol-4-amine Related Literature
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
-
Tanya Ostapenko,Peter J. Collings,Samuel N. Sprunt,J. T. Gleeson Soft Matter, 2013,9, 9487-9498
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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